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Introduction
Gemini surfactants, characterized by their unique structure of two hydrophilic head groups and

two hydrophobic tails linked by a spacer, have emerged as highly effective agents in enhanced

oil recovery (EOR).[1][2] Their superior physicochemical properties compared to conventional

monomeric surfactants, such as exceptionally low critical micelle concentration (CMC) and high

efficiency in reducing interfacial tension (IFT), make them promising candidates for mobilizing

residual oil trapped in reservoirs.[1][2][3] These surfactants function through multiple

mechanisms, including ultra-low IFT reduction, wettability alteration of reservoir rock, and

improved mobility control, leading to significant increases in oil recovery.[4] This document

provides detailed application notes and experimental protocols for utilizing Gemini surfactants

in EOR research.

Mechanisms of Enhanced Oil Recovery by Gemini
Surfactants
Gemini surfactants enhance oil recovery through a combination of synergistic mechanisms:

Interfacial Tension (IFT) Reduction: Gemini surfactants are highly efficient at reducing the

IFT between oil and water to ultra-low levels (on the order of 10⁻³ mN/m).[5][6] This
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reduction in interfacial forces lowers the capillary pressure that traps oil droplets within the

pore throats of the reservoir rock, allowing for their mobilization and displacement.[7][8]

Wettability Alteration: Reservoir rocks are often oil-wet, which hinders the displacement of oil

by water. Gemini surfactants can adsorb onto the rock surface, altering its wettability from

oil-wet to water-wet.[3][4] This change facilitates the stripping of the oil film from the rock

surface and improves the sweep efficiency of the injected fluid.

Emulsification: Gemini surfactants can form stable emulsions of oil in water, which helps to

transport the mobilized oil through the porous media to the production well.[4][6]

Viscosity Enhancement: At certain concentrations, Gemini surfactants can form worm-like

micelles, which significantly increase the viscosity of the injection fluid.[4] This improved

viscosity provides better mobility control, preventing the injected fluid from bypassing the oil

(viscous fingering) and leading to a more efficient displacement.[4]

Data Presentation: Performance of Gemini
Surfactants in EOR
The following tables summarize key performance indicators of various Gemini surfactants in

enhanced oil recovery applications, compiled from multiple studies.

Table 1: Interfacial Tension (IFT) Reduction and Critical Micelle Concentration (CMC)
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Gemini
Surfactant
Type

Spacer
Group

Hydrophobi
c Chain
Length

CMC
(mol/L)

IFT vs.
Crude Oil
(mN/m)

Reference
Conditions

Cationic

Quaternary

Ammonium

-(CH₂)₄- C₁₄ - Ultra-low -

Cationic

Quaternary

Ammonium

-(CH₂)₄- C₁₆ - Ultra-low -

Cationic-

Anionic

Mixture

(CD3N-

12/AES)

- C₁₂ (cationic) - 1.84 x 10⁻³

200 mg/L

total

surfactant,

high salinity

Sulfonic acid-

based Gemini

/

Bisquaternary

ammonium

salt

- - - 1 x 10⁻³ -

Anionic

Gemini
- - - 10⁻³ order

Salinity >

30,000 mg/L

Locally

Synthesized

Gemini

- - - 0.12
0.0005 wt%

concentration

Table 2: Oil Recovery Performance in Core Flooding Experiments
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Gemini Surfactant
System

Reservoir Type
Incremental Oil
Recovery (% OOIP)

Experimental
Conditions

Gemini Surfactant-

based Nanoemulsions
Sandstone 21 - 27

Tertiary recovery

mode

Dual-Surfactant

Systems

(nonionic/cationic)

-
70 - 80 (spontaneous

imbibition)
-

Cationic Gemini

Surfactant
Indiana Limestone 20

Core flooding

experiment

Gemini Surfactant /

Polymer /

Nanoparticle (SPN)

- 21 - 27
Nanoemulsion

flooding

Anionic Gemini

Surfactant (GBS)
-

8.31 (compared to

water flooding)

0.3% mass

concentration

Experimental Protocols
This section provides detailed methodologies for key experiments to evaluate the effectiveness

of Gemini surfactants for EOR.

Measurement of Interfacial Tension (IFT)
Objective: To determine the effectiveness of a Gemini surfactant solution in reducing the IFT

between crude oil and brine.

Apparatus: Spinning Drop Tensiometer (e.g., TX500C).[5]

Materials:

Gemini surfactant solution of desired concentration in brine.

Crude oil from the target reservoir.

High-purity water for cleaning.
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Appropriate organic solvent for cleaning (e.g., toluene).

Protocol:

Cleaning: Thoroughly clean the capillary tube of the spinning drop tensiometer with a

suitable solvent and then with high-purity water to ensure no contaminants are present. Dry

the tube completely.

Sample Loading: Fill the capillary tube with the Gemini surfactant solution (the denser

phase).

Oil Droplet Injection: Inject a small droplet of the crude oil into the center of the capillary tube

using a microsyringe.

Rotation: Begin rotating the capillary tube. The centrifugal force will cause the oil droplet to

elongate.

Equilibration and Measurement: Increase the rotational speed (e.g., to 6000 rpm) and allow

the system to reach equilibrium at the desired temperature (e.g., 60°C).[5] The shape of the

elongated droplet is captured by a camera and analyzed by the accompanying software to

calculate the IFT based on Vonnegut's equation.

Data Recording: Record the IFT value once it stabilizes. Repeat the measurement multiple

times to ensure reproducibility.[5]

Core Flooding Test for Oil Recovery Evaluation
Objective: To quantify the incremental oil recovery by injecting a Gemini surfactant solution into

a core sample saturated with oil and brine.

Apparatus:

Core flooding system (including pumps, core holder, pressure transducers, fraction

collector).

Sandstone or carbonate core plugs from the reservoir of interest.

Hassler-type core holder.
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Materials:

Crude oil.

Synthetic brine mimicking reservoir formation water.

Gemini surfactant solution at the desired concentration.

Chase water (brine or polymer solution).

Protocol:

Core Preparation:

Clean the core plug using appropriate solvents (e.g., toluene, methanol) to remove any

residual hydrocarbons and salts.

Dry the core in an oven until a constant weight is achieved.

Measure the core's dimensions (length and diameter) and dry weight.

Saturate the core with brine under vacuum to determine its pore volume and porosity.

Initial Saturation:

Mount the core in the core holder and apply confining pressure.

Inject brine into the core until the pressure drop across the core stabilizes.

Inject crude oil into the core at a low flow rate to displace the brine until no more brine is

produced. This establishes the initial oil saturation (Soi).

Age the core at reservoir temperature for a period (e.g., 24 hours) to allow for wettability

restoration.[5]

Water Flooding (Secondary Recovery):

Inject brine into the core at a constant rate (e.g., 0.2 mL/min) to simulate secondary

recovery.[5]
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Continue injection until no more oil is produced, and the pressure drop stabilizes. The oil

produced during this stage is the secondary recovery. The remaining oil saturation is the

residual oil saturation after water flooding (Sorw).

Gemini Surfactant Flooding (Tertiary Recovery):

Inject a slug of the Gemini surfactant solution (e.g., 0.5 to 2.0 pore volumes) into the core

at the same injection rate.

Collect the effluent in a fraction collector and measure the volume of oil and water

produced.

Chase Water Injection:

Following the surfactant slug, inject chase water (brine or a polymer solution) to push the

surfactant slug and the mobilized oil bank through the core.

Continue injection until no more oil is produced.

Calculation of Oil Recovery:

Calculate the secondary oil recovery as a percentage of the original oil in place (OOIP).

Calculate the tertiary oil recovery (from surfactant flooding) as a percentage of the OOIP.

Wettability Alteration Assessment (Contact Angle
Measurement)
Objective: To determine the effect of Gemini surfactant adsorption on the wettability of a

reservoir rock surface.

Apparatus:

Goniometer or contact angle measurement device.

Polished rock substrate (e.g., quartz or calcite slide) representing the reservoir rock.

Materials:
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Crude oil.

Synthetic brine.

Gemini surfactant solution.

Protocol:

Substrate Preparation:

Clean the rock substrate thoroughly.

Saturate the substrate with brine.

Aging in Crude Oil:

Immerse the brine-saturated substrate in crude oil and age it at reservoir temperature for a

specified period to render it oil-wet.

Initial Contact Angle Measurement:

Place the aged, oil-wet substrate in a cuvette filled with brine.

Place a small droplet of crude oil on the surface of the substrate.

Measure the contact angle between the oil droplet and the rock surface through the brine

phase. A high contact angle (>90°) indicates oil-wet conditions.

Surfactant Treatment:

Immerse the aged substrate in the Gemini surfactant solution for a specific period to allow

for surfactant adsorption.

Final Contact Angle Measurement:

Rinse the substrate gently with brine to remove excess surfactant.

Place the treated substrate in a cuvette filled with brine.
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Place a new oil droplet on the surface and measure the contact angle again. A significant

decrease in the contact angle (towards <90°) indicates a shift towards water-wet

conditions.

Visualizations
The following diagrams illustrate the key mechanisms and workflows described in these

application notes.
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Caption: Mechanism of Enhanced Oil Recovery using Gemini Surfactants.
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Caption: Experimental Workflow for Core Flooding Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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